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Abstract: This technical guide provides a comprehensive overview of 2-tert-Amylphenol (CAS
RN: 3279-27-4), a significant alkylated phenolic compound. The document delves into its core
molecular identity, physicochemical properties, and detailed synthesis methodologies, with a
particular focus on the catalytic strategies required to achieve regioselective ortho-alkylation.
Furthermore, it outlines a robust analytical workflow for quality control and discusses the
compound's role as a crucial chemical intermediate in the production of high-performance
polymers, antioxidants, and stabilizers. Safety protocols and handling procedures are also
detailed to ensure its proper management in a research and industrial setting. This guide is
intended for researchers, chemists, and drug development professionals seeking an in-depth
understanding of 2-tert-Amylphenol's scientific and industrial landscape.

Core Molecular Identity and Physicochemical
Properties

2-tert-Amylphenol, also known as 2-tert-pentylphenol or 2-(1,1-dimethylpropyl)phenol, is an
organic compound characterized by a phenol ring substituted at the ortho position with a bulky
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tert-amyl group.[1][2][3] This substitution imparts unique physical and chemical properties that
are leveraged in various industrial applications.

CAS Number: 3279-27-4[1]

Molecular Structure:
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Caption: The chemical structure of 2-tert-Amylphenol consists of a phenol ring with a tert-amyl
group at the C2 position.

The core properties of 2-tert-Amylphenol are summarized in the table below, providing
essential data for experimental design and process development.

Property Value Source(s)
CAS Registry Number 3279-27-4 [1112][3]
Molecular Formula C11H160 [11[3]
Molecular Weight 164.25 g/mol [1]14]
Appearance (.:ok.)rless to light yellow clear 1]
liquid
Boiling Point 92 °C @ 4 mmHg [5]
Flash Point 111 °C [5]
Specific Gravity (20/20) 0.98 [5]
Refractive Index (n2°/D) 1.52 [5]
Purity (typical) >098.0% (by GC) [21[31[5]
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Synthesis and Mechanistic Considerations: The
Challenge of Regioselectivity

The industrial synthesis of 2-tert-Amylphenol is primarily achieved through the Friedel-Crafts
alkylation of phenol with isoamylene (a mixture of 2-methyl-1-butene and 2-methyl-2-butene).
[6][7] The reaction is an electrophilic aromatic substitution, where the alkene is activated by an
acid catalyst to form a tertiary carbocation, which then alkylates the electron-rich phenol ring.

However, a significant challenge in this synthesis is controlling the regioselectivity. The hydroxyl
group of phenol is an ortho-, para-directing activator. Consequently, traditional acid catalysis
often leads to a mixture of products, including the desired 2-tert-amylphenol (ortho-isomer),
the thermodynamically more stable 4-tert-amylphenol (para-isomer), and di-substituted
products like 2,4-di-tert-amylphenol.[6][8]

Causality of Catalyst Choice in Directing Ortho-
Alkylation

Achieving high selectivity for the ortho-isomer requires a strategic choice of catalyst that can
overcome the thermodynamic preference for para-substitution. The key lies in using catalysts
that can coordinate with the phenolic hydroxyl group, thereby sterically directing the incoming
electrophile to the adjacent ortho position.

o Conventional Acid Catalysts (e.g., Sulfuric Acid, Solid Acids): Catalysts like silica-alumina or
acidic ion-exchange resins are effective in promoting alkylation but generally yield a mixture
of ortho- and para-isomers, with the para-isomer often being the major product due to its
lower steric hindrance.[6] By-production of the ortho-isomer is common but often difficult to
separate from the para-isomer.[8]

o Ortho-Directing Catalysts (e.g., Metal Phenoxides): A more sophisticated approach involves
the use of metal phenoxide catalysts, such as aluminum phenoxide.[7] In this mechanism,
the aluminum coordinates to the oxygen atom of phenol. This coordination complex sterically
blocks the para-position and electronically enhances the nucleophilicity of the ortho-
positions, guiding the electrophile to bond at the C2 position. This method significantly
increases the yield of the desired 2-tert-amylphenol.

The general workflow for the selective synthesis of 2-tert-Amylphenol is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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